9-(3,4-dimethoxyphenyl)-4-(furan-2-ylmethyl)-2,4,6,8,10,17-hexazatetracyclo[8.7.0.02,7.011,16]heptadeca-1(17),6,11,13,15-pentaene
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Description
This compound features a highly complex polycyclic framework with six nitrogen atoms (hexazatetracyclo) and fused aromatic rings. The core structure, tetracyclo[8.7.0.0²,⁷.0¹¹,¹⁶]heptadeca, incorporates a 17-membered ring system with bridgehead nitrogen atoms, creating a rigid, electron-deficient scaffold. The dimethoxy group enhances solubility and modulates electron density, while the furan ring introduces π-conjugation and hydrogen-bonding capabilities.
Properties
Molecular Formula |
C24H24N6O3 |
|---|---|
Molecular Weight |
444.5 g/mol |
IUPAC Name |
9-(3,4-dimethoxyphenyl)-4-(furan-2-ylmethyl)-2,4,6,8,10,17-hexazatetracyclo[8.7.0.02,7.011,16]heptadeca-1(17),6,11,13,15-pentaene |
InChI |
InChI=1S/C24H24N6O3/c1-31-20-10-9-16(12-21(20)32-2)22-27-23-25-14-28(13-17-6-5-11-33-17)15-29(23)24-26-18-7-3-4-8-19(18)30(22)24/h3-12,22H,13-15H2,1-2H3,(H,25,27) |
InChI Key |
PMKFXTWBLJFWDN-UHFFFAOYSA-N |
Canonical SMILES |
COC1=C(C=C(C=C1)C2NC3=NCN(CN3C4=NC5=CC=CC=C5N24)CC6=CC=CO6)OC |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural Similarities and Differences
The compound belongs to a class of nitrogen-rich polycyclic systems. Comparisons with analogous structures reveal critical distinctions in core architecture, heteroatom distribution, and substituent effects:
Electronic and Functional Group Effects
- Heterocyclic Substituents : Replacing furan-2-ylmethyl (target compound) with thiophen-2-ylmethyl () increases electron delocalization due to sulfur’s polarizability but reduces hydrogen-bonding capacity .
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